ethyl 2-[2-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-4-bromophenoxy]acetate

• Molecular Formula: C23H19BrN4O3
• Molecular Weight: 479.3 g/mol
• IUPAC Name: ethyl 2-[2-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-4-bromophenoxy]acetate
• InChI: InChI=1S/C23H19BrN4O3/c1-4-30-20(29)11-31-19-6-5-15(24)7-14(19)8-16-12(2)17(9-25)22-21(16)13(3)18(10-26)23(27)28-22/h5-8H,4,11H2,1-3H3,(H2,27,28)/b16-8-
• InChI Key: OTQULSHNIXDDTH-PXNMLYILSA-N
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C=C1)Br)/C=C\2/C(=C(C3=C2C(=C(C(=N3)N)C#N)C)C#N)C
• SMILES: CCOC(=O)COC1=C(C=C(C=C1)Br)C=C2C(=C(C3=C2C(=C(C(=N3)N)C#N)C)C#N)C

Description

Ethyl 2-[2-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-4-bromophenoxy]acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EAB, and it has been found to possess a range of interesting properties that make it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of EAB is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in disease processes. In particular, EAB has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
EAB has been found to have a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth of cancer cells in vitro. EAB has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of EAB is that it is relatively easy to synthesize, and it is stable under a range of conditions. However, one limitation of EAB is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on EAB. For example, it could be further studied as a potential therapeutic agent for cancer and Alzheimer's disease. Additionally, EAB could be used as a tool for studying the role of acetylcholinesterase in disease processes. Finally, further studies could be conducted to better understand the mechanism of action of EAB, and to identify other potential targets for this compound.

Synthesis Methods

The synthesis of EAB involves the reaction of 2-bromo-4'-methoxymethylphenol with 2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridine in the presence of a base. The resulting product is then treated with ethyl chloroacetate to yield ethyl 2-[2-[(Z)-(2-amino-3,7-dicyano-4,6-dimethylcyclopenta[b]pyridin-5-ylidene)methyl]-4-bromophenoxy]acetate.

Scientific Research Applications

EAB has been found to be a useful tool for scientific research in a number of different areas. For example, it has been used as a fluorescent probe for imaging biological systems. EAB has also been studied for its potential as a therapeutic agent for a range of diseases, including cancer and Alzheimer's disease.